2-chloro-N-(2-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide

• Molecular Formula: C19H15Cl2NO2
• Molecular Weight: 360.2 g/mol
• IUPAC Name: 2-chloro-N-[(2-chlorophenyl)methyl]-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C19H15Cl2NO2/c20-17-9-3-1-6-14(17)12-22(13-15-7-5-11-24-15)19(23)16-8-2-4-10-18(16)21/h1-11H,12-13H2
• InChI Key: QXZKLXFRNPIITB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN(CC2=CC=CO2)C(=O)C3=CC=CC=C3Cl)Cl

Description

2-Chloro-N-(2-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide is a benzamide derivative featuring dual substitution at the nitrogen atom: a 2-chlorobenzyl group and a furan-2-ylmethyl moiety. The compound’s structure combines aromatic chlorination with heterocyclic (furan) functionality, which is common in bioactive molecules targeting enzymes or receptors. Such compounds are frequently explored for pesticidal, antifungal, or antitumor applications, as seen in related benzamide derivatives .

Biological Activity

2-chloro-N-(2-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide is a synthetic compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of the compound's biological activity, including its mechanisms of action, therapeutic potential, and relevant case studies.

The molecular formula of 2-chloro-N-(2-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide is $C_{19}H_{15}Cl_2NO_2$, with a molecular weight of approximately 360.2 g/mol. The compound features a chloro-substituted benzyl group and a furan moiety, which contribute to its unique chemical reactivity and biological properties.

Research indicates that 2-chloro-N-(2-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide exhibits significant biological activity through the following mechanisms:

• Enzyme Inhibition : The compound has been studied for its potential as an inhibitor of various enzymes, including those involved in cancer and inflammatory pathways. It is believed to modulate biochemical pathways by interacting with specific molecular targets.
• Receptor Modulation : Interaction studies have shown that this compound can bind to specific receptors, leading to modulation of their activity. This property is crucial for its potential therapeutic applications.

Biological Activity

The compound's biological activities are summarized in the following table:

Activity	Description
Anticancer	Exhibits potential in inhibiting tumor growth through enzyme and receptor modulation.
Anti-inflammatory	May reduce inflammation by targeting specific biochemical pathways.
Antimicrobial	Shows activity against certain bacterial strains, though detailed studies are limited.

Case Studies and Research Findings

Several studies have explored the biological activity of similar benzamide derivatives, providing insights into the potential applications of 2-chloro-N-(2-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide:

• Anticancer Studies : Research has demonstrated that compounds with similar structural features can inhibit cell proliferation in various cancer types, including breast cancer and lymphoma. For instance, benzamide derivatives have shown efficacy against drug-resistant cancer cells by downregulating key proteins involved in tumor growth .
• Mechanism Exploration : A study focused on the structure-activity relationship (SAR) of benzamide derivatives indicated that modifications to the furan moiety significantly impact biological activity. This highlights the importance of structural optimization for enhancing therapeutic effects .
• In Vitro Activity : In vitro assays have suggested that related compounds exhibit moderate to high potency against specific targets, underscoring the need for further investigation into their mechanisms and potential clinical applications .

Scientific Research Applications

The compound exhibits a range of biological activities, which can be categorized into the following areas:

Antimicrobial Properties

Research has shown that derivatives of benzamides, including 2-chloro-N-(2-chlorobenzyl)-N-(furan-2-ylmethyl)benzamide, possess antimicrobial properties. They have been tested against various bacterial and fungal strains, demonstrating effectiveness comparable to established antibiotics.

Microorganism	Activity	Reference
Mycobacterium tuberculosis	Active
Escherichia coli	Moderate
Candida albicans	Effective

Anticancer Activity

The compound has shown promise in anticancer research, particularly due to its ability to induce apoptosis in cancer cells. Studies have indicated that it can inhibit the growth of several cancer cell lines.

Cell Line	IC50 (μM)	Mechanism of Action
MiaPaCa2	1.32	Induces apoptosis
H1975 (EGFR mutant)	4.62	Inhibits EGFR-TK mutation
A431	2.06	Strong cytotoxic activity

The compound's efficacy has been compared to standard cancer treatments, suggesting its potential as a lead compound for further development in oncology.

Enzyme Inhibition

The compound has been studied for its inhibitory effects on various enzymes, particularly those involved in cancer progression:

• Epidermal Growth Factor Receptor (EGFR) : IC50 values range from 1.12–15.4 nM against resistant cell lines.
• Platelet-Derived Growth Factor Receptor (PDGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR) : Moderate inhibition observed.

Case Studies

Several case studies highlight the compound's potential applications:

Case Study 1: In Vitro Study on Pancreatic Cancer

A study involving MiaPaCa2 cells demonstrated that treatment with the compound led to cell cycle arrest and apoptosis induction, confirming its therapeutic potential against pancreatic cancer.

Case Study 2: EGFR Mutant Cell Line Analysis

In a comparative study involving resistant cell lines, the compound exhibited superior efficacy compared to gefitinib, a standard treatment for EGFR-mutant cancers, indicating its potential as an alternative treatment option.

Comparison with Similar Compounds

Key Observations :

• Pyrimidine-substituted analogues (e.g., Compounds 14–15 ) exhibit higher melting points (126–158°C) compared to furan-containing derivatives, likely due to enhanced crystallinity from planar pyrimidine rings.

Conformational Analysis

Crystal structures of related benzamides reveal variations in dihedral angles between aromatic rings, influencing molecular packing and stability:

Compound Name	Dihedral Angle (°)	Molecular Interactions	Source
N-(4-Methylphenyl)benzamide	63.4	N–H···O hydrogen bonds
N-(3-Bromo-1,4-dioxo-1,4-dihydro-2-naphthyl)-2-chloro-N-(2-chlorobenzoyl)-benzamide	~60	Cl–Cl (3.346 Å), O–O–Br (2.947 Å) contacts

The target compound’s two chlorobenzyl groups likely adopt a conformation minimizing steric and electronic repulsion, akin to the 60° tilt observed in . Such conformations balance intramolecular interactions and packing efficiency.

Physicochemical Properties

Substituents significantly impact physical properties:

• Melting Points : Pyrimidine derivatives (126–166°C) > furan-containing compounds (e.g., 51–64°C in ) due to stronger π-π stacking in pyrimidines .
• Solubility : Trifluoroethoxy groups () enhance lipophilicity, whereas polar substituents (e.g., morpholine in Compound 18 ) improve aqueous solubility.